![molecular formula C17H18N2O2S B4851954 4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid](/img/structure/B4851954.png)
4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid
Overview
Description
4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid, also known as Mecarbinate, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thioamides and is a derivative of benzoic acid. Mecarbinate has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of 4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. This compound has been found to inhibit the activity of acetylcholinesterase, as mentioned earlier, as well as other enzymes such as tyrosinase and xanthine oxidase. This compound has also been found to bind to various receptors in the body, including the adenosine A1 receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in the body. It has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals. This compound has also been found to have anti-inflammatory properties, which may help to reduce inflammation in the body. Additionally, this compound has been found to exhibit antimicrobial activity, which may help to prevent the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been found to exhibit a wide range of biological activities, making it a versatile compound for use in various experiments. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments. Additionally, this compound has been found to exhibit some toxicity in certain cell types, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid. One area of research is the development of new derivatives of this compound with improved biological activities. Another area of research is the investigation of the mechanism of action of this compound, which may help to identify new targets for drug development. Additionally, the potential use of this compound in the treatment of Alzheimer's disease and other neurodegenerative disorders is an area of active research. Finally, the development of new methods for the synthesis of this compound may help to improve the efficiency and scalability of its production.
Scientific Research Applications
4-methyl-3-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoic acid has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities such as antimicrobial, antitumor, and anti-inflammatory properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is important for memory and learning.
properties
IUPAC Name |
4-methyl-3-(2-phenylethylcarbamothioylamino)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c1-12-7-8-14(16(20)21)11-15(12)19-17(22)18-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,20,21)(H2,18,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOQKZUIZHLPUGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)NC(=S)NCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>47.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49823425 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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